Cas no 378223-81-5 (WAY-605471)

• Product Name: WAY-605471
• CAS No: 378223-81-5
• MF: C₁₄H₁₅NO₃S₂
• MW: 309.40
• CID: 5146697
• PubChem ID: 2354963
• Update Time: 2026-03-03

WAY-605471 Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-methyl-5-[[(3-methyl-2-thienyl)carbonyl]amino]-, ethyl ester
• WAY-605471
• AKOS008915638
• HMS2410M09
• SCHEMBL23657601
• MLS000535848
• 3-methyl-5-[(3-methylthiophene-2-carbonyl)amino]thiophene-2-carboxylic acid ethyl ester
• TS-10060
• SMR000151290
• CHEMBL1559414
• Ethyl 3-methyl-5-(3-methylthiophene-2-carboxamido)thiophene-2-carboxylate
• 378223-81-5
• SR-01000030913-1
• 3-methyl-5-[[(3-methyl-2-thiophenyl)-oxomethyl]amino]-2-thiophenecarboxylic acid ethyl ester
• SR-01000030913
• ethyl 3-methyl-5-[(3-methylthiophen-2-yl)carbonylamino]thiophene-2-carboxylate
• cid_2354963
• Z27336404
• ethyl 3-methyl-5-[(3-methylthiophene-2-carbonyl)amino]thiophene-2-carboxylate
• EX-A6526
• BDBM43691

• Inchi： 1S/C14H15NO3S2/c1-4-18-14(17)12-9(3)7-10(20-12)15-13(16)11-8(2)5-6-19-11/h5-7H,4H2,1-3H3,(H,15,16)
• InChI Key： YIIRDIPPHCEEIS-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(C2SC=CC=2C)=O)=CC=1C

Computed Properties

• Exact Mass: 309.04933569g/mol
• Monoisotopic Mass: 309.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on WAY-605471

Introduction to Chemical Compound CAS No 378223-81-5 and Product WAY-605471

The chemical compound with the CAS No 378223-81-5 is a significant molecule in the field of pharmaceutical research, exhibiting unique properties that make it a valuable candidate for further exploration. This compound has garnered attention due to its potential applications in various therapeutic areas, particularly in the development of innovative drug molecules. The molecular structure of this compound, characterized by its specific functional groups and stereochemistry, contributes to its distinct pharmacological profile.

On the other hand, WAY-605471 is a product that has been extensively studied for its biological activity and mechanism of action. This compound has shown promise in preclinical studies, where it demonstrated significant efficacy in modulating key cellular pathways. The development of WAY-605471 represents a testament to the advancements in medicinal chemistry, which has enabled the design and synthesis of highly specific and potent molecules.

Recent research has highlighted the importance of targeting specific signaling pathways in the treatment of various diseases. The compound CAS No 378223-81-5 has been identified as a potential modulator of such pathways, making it an attractive candidate for further investigation. Studies have shown that this compound can interact with multiple targets, leading to a broad spectrum of biological effects. These interactions are critical for understanding its potential therapeutic applications and for designing novel drug candidates.

The synthesis of CAS No 378223-81-5 involves complex chemical methodologies that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has facilitated the characterization of this compound, providing valuable insights into its structure-function relationship.

In parallel, the development of WAY-605471 has been driven by a deep understanding of the underlying biological mechanisms. Preclinical studies have demonstrated that this compound can effectively inhibit key enzymes involved in disease progression. The specificity of WAY-605471 towards these enzymes makes it a promising candidate for therapeutic intervention. Furthermore, its ability to cross the blood-brain barrier has opened up new avenues for treating neurological disorders.

The pharmacokinetic properties of both CAS No 378223-81-5 and WAY-605471 have been thoroughly evaluated to ensure their suitability for clinical use. These studies have provided critical data on their absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for optimizing dosing regimens and minimizing potential side effects. Advanced computational modeling techniques have been utilized to predict and simulate the behavior of these compounds in vivo, further aiding in their development.

One of the most exciting aspects of research involving CAS No 378223-81-5 and WAY-605471 is their potential to address unmet medical needs. Both compounds have shown promise in treating conditions that are currently difficult to manage with existing therapies. The ability to modulate specific biological pathways with high precision offers a new paradigm for drug development. This approach holds great promise for improving patient outcomes across a wide range of diseases.

The collaboration between academic researchers and industry scientists has been instrumental in advancing the development of these compounds. Such partnerships bring together expertise from various disciplines, including chemistry, biology, pharmacology, and clinical medicine. This multidisciplinary approach ensures that all aspects of drug development are addressed comprehensively, from initial discovery to final clinical testing.

The future prospects for CAS No 378223-81-5 and WAY-605471 are bright, with ongoing research aimed at further optimizing their efficacy and safety profiles. New synthetic strategies are being explored to improve yield and reduce costs, making these compounds more accessible for clinical use. Additionally, new formulations are being developed to enhance their bioavailability and targeted delivery.

In conclusion, both CAS No 378223-81-5 and WAY-605471 represent significant advancements in pharmaceutical research. Their unique properties and potential therapeutic applications make them valuable assets in the fight against various diseases. As research continues to uncover new insights into their mechanisms of action, these compounds are poised to make a substantial impact on patient care worldwide.